N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide

• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C18H17N3O2/c1-12-10-13(2)20-18(19-12)21-17(22)11-23-16-9-5-7-14-6-3-4-8-15(14)16/h3-10H,11H2,1-2H3,(H,19,20,21,22)
• InChI Key: LNAKLNSXTUQYGO-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NC(=O)COC2=CC=CC3=CC=CC=C32)C

Description

N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide, also known as DPNA, is a chemical compound that has been extensively studied for its potential use in scientific research. DPNA is a selective inhibitor of protein kinase C (PKC), a family of enzymes that play important roles in cell signaling, growth, and differentiation.

Mechanism of Action

N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide acts as a selective inhibitor of PKC by binding to the enzyme's regulatory domain and preventing its activation by diacylglycerol and other signaling molecules. PKC plays a key role in cell signaling pathways that regulate cell growth, differentiation, and apoptosis, and its dysregulation has been implicated in the development of cancer and other diseases. By inhibiting PKC, N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide can modulate these signaling pathways and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been shown to inhibit cell proliferation, induce apoptosis, and suppress tumor growth. In neuronal cells, N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been shown to enhance synaptic plasticity and memory formation, and it has been proposed as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has several advantages for use in laboratory experiments, including its high specificity and potency as a PKC inhibitor, its well-characterized mechanism of action, and its ability to modulate cell signaling pathways. However, N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide also has some limitations, including its potential toxicity at high concentrations, its limited solubility in aqueous solutions, and its relatively high cost compared to other PKC inhibitors.

Future Directions

There are several future directions for research on N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide and its potential applications in scientific research. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide. Another area of interest is the investigation of N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide's effects on other signaling pathways and cellular processes, such as autophagy and inflammation. Finally, the potential therapeutic applications of N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide in cancer and neurodegenerative diseases warrant further investigation.

Synthesis Methods

N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide can be synthesized using a multi-step process that involves the reaction of 2-naphthol with 4,6-dimethyl-2-chloropyrimidine, followed by the reaction of the resulting intermediate with chloroacetyl chloride and then with hydroxylamine hydrochloride. The final product is obtained by reacting the intermediate with sodium methoxide and acetic anhydride. The synthesis of N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been used in a variety of scientific research applications, including studies of PKC signaling pathways, cancer biology, and neuropharmacology. N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been proposed as a potential therapeutic agent for cancer treatment. N-(4,6-dimethyl-2-pyrimidinyl)-2-(1-naphthyloxy)acetamide has also been used to investigate the role of PKC in synaptic plasticity and memory formation, and it has been shown to enhance cognitive function in animal models.